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Compound of Interest

Compound Name: Pomolic acid
Cat. No.: B8072975
Get Quote
. J

Topic: Pomolic Acid Proper Disposal Procedures Content Type: Operational Safety & Logistics
Guide Audience: Researchers, Laboratory Managers, and EHS Officers[1][2]

Executive Safety Summary

Urgent Note on Chemical Identity: Do not confuse Pomolic Acid (a pentacyclic triterpenoid,
Cs0H4804) with Pimelic Acid (a simple dicarboxylic acid, C7H1204).[1] While Pimelic acid is a
relatively low-risk metabolic intermediate, Pomolic acid is a potent bioactive phytochemical
with apoptotic (cell-death inducing) properties.[1] Treat all Pomolic acid waste as bioactive
hazardous material.
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Parameter Critical Data

CAS Number 13849-91-7

Chemical Formula C30H4804

Physical State White crystalline powder

Soluble in DMSO, Ethanol, Methanol; Insoluble

Solubility in Wat
in Water

Bioactive Irritant (H315, H319, H335).[1][2]

Primary Hazard _ _
Potential cytotoxic agent.[1]

) High-Temperature Incineration (Do not landfill;
Disposal Method
Do not sewer).[2]

Chemical Profile & Risk Assessment (The "Why")

As a Senior Application Scientist, | often see researchers treat phytochemicals as "natural” and
therefore "safe."[1] This is a dangerous fallacy. Pomolic acid is investigated specifically for its
ability to induce apoptosis in glioma and melanoma cell lines via the mitochondrial pathway [1].

[1]
Causality of Disposal Protocols:

e Bioaccumulation Risk: Triterpenoids are lipophilic.[1] If flushed down the drain, they do not
dissolve; they accumulate in the lipid layers of aquatic organisms, posing unknown long-term
environmental toxicity.[1]

o Cytotoxicity: Because Pomolic acid targets cell signaling pathways (e.g., p38 MAPK),
uncontrolled release can disrupt local microbial ecosystems in water treatment plants.[1]

¢ Solvent Synergy: You rarely dispose of pure Pomolic acid.[1] It is almost always dissolved
in DMSO or Methanol.[1] The disposal route is dictated by the solvent's flammability and
toxicity, not just the solute.[1]

Pre-Disposal Protocol: Spills & Deactivation
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Before waste generation, you must be prepared for accidental release.[1]

Scenario A: Dry Powder Spill
 Isolate: Mark the area.[1][3] Do not use a standard vacuum (aerosolization risk).[1]

o PPE: Wear N95 respirator or P100 half-mask, nitrile gloves, and safety goggles.[1]

o Contain: Cover the powder with a damp paper towel (moistened with water or ethanol) to
prevent dust generation.[1]

o Clean: Scoop the wet material into a wide-mouth jar.[1] Wipe the surface with 70% Ethanol.

[1]

e Tag: Label the jar as "Debris from Chemical Spill: Pomolic Acid."[1]

Scenario B: Solution Spill (DMSO/Methanol)

o Ventilate: If in a non-ventilated area, evacuate until aerosols settle (DMSO penetrates skin
and carries the toxin with it).[1]

o Absorb: Use vermiculite or polypropylene pads.[1] Do not use paper towels for DMSO spills
if possible, as they degrade quickly.[1][2]

» Disposal: Place absorbent materials into a heavy-duty yellow hazardous waste bag.

The Disposal Workflow (Step-by-Step)

This protocol uses a Self-Validating System: At every step, the researcher must answer a
binary question (Solid vs. Liquid, Halogenated vs. Non-Halogenated) to proceed.[1]

Step 1: Characterize the Waste Stream

Pomolic acid waste generally falls into two categories. You must separate them at the source.

[1]
o Stream A: Native Solids. Expired powder, weighing boats, contaminated gloves.[1]

o Stream B: Mother Liquors. HPLC effluent, cell culture media, stock solutions.[1]
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Step 2: Containerization & Segregation[1]

For Stream A (Solids):
e Primary Container: Screw-top jar (HDPE or Glass). Never use open beakers.

e Labeling: Must read "Hazardous Waste - Solid."[1] List constituents: "Pomolic Acid <1%,
Cellulose/Plastic Debris 99%."[1]

¢ Regulatory Status: Unless mixed with P-listed chemicals, this is technically "Non-RCRA
Regulated Chemical Solid" in many jurisdictions, but Best Practice dictates treating it as
RCRA Hazardous due to bioactivity.[1]

For Stream B (Liquids) - The Critical Decision: You must segregate based on the solvent
carrier.[1]

» Path 1: Non-Halogenated (The most common path)[1]

o

Solvents: DMSO, Methanol, Ethanol, Acetone.[1]

[¢]

Container: White or Blue Carboy (HDPE).[1]

[¢]

Hazard Class:Ignitable (D001).

[e]

Action: Pour waste into the "Organic Solvents (Non-Halogenated)" carboy.

o Path 2: Halogenated (Rare for this compound)[1]

[¢]

Solvents: Chloroform, Dichloromethane (DCM).[1]

[¢]

Container: Safety Can (Metal) or Yellow Carboy.[1]

[e]

Hazard Class:Toxic (D019/D022).[1]

o

Action:Strict Segregation. Even 1% Chloroform content forces the entire carboy into the
Halogenated stream, which is significantly more expensive to incinerate.[1]

Visualizing the Decision Tree
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The following diagram illustrates the logical flow for disposing of Pomolic acid in a research
setting.

Waste Generation:

Pomolic Acid (CAS 13849-91-7)

Determine Physical State

Dry/Debris Solution
Solid Waste Liquid Waste
(Powder, Wipes, Gloves) (Stock Solutions, Media)
Check Solvent Type

Double Bag or Jar

Label: "Toxic Solid" No CI/F/Br Contains CI/F/Br
Non-Halogenated Halogenated
(DMSO, MeOH, EtOH) (Chloroform, DCM)

l

Container: FLAMMABLE/ORGANIC Container: HALOGENATED
(Red Can/White Carboy) (Yellow Carboy)
EPA Code: D001 EPA Code: Toxic Mix

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Pomolic acid waste based on physical
state and solvent compatibility.[1]
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Regulatory Compliance & EPA Codes

While Pomolic acid itself is not explicitly listed on the EPA's P-list (acutely hazardous) or U-list
(toxic), the waste mixture is regulated under RCRA (Resource Conservation and Recovery Act)
based on its characteristics.[1]

Applicability to Pomolic

EPA Waste Code Description .
Acid
Applies if dissolved in
D001 Ignitable Methanol, Ethanol, or Acetone

(Flash point <60°C).[1][2]

Applies to the solvent mixture
Spent Non-Halogenated
F003 (e.g., Acetone/Methanol

Solvents
blends).[1][2]
Pure Pomolic acid powder.[1]
[2] Must be profiled by your
Unlisted Process Waste waste vendor.[1] Do not label

as "Non-Hazardous" without

EHS approval.

Documentation Requirement: When filling out your institution's waste tag, use the chemical
name "Pomolic Acid" fully.[1] Do not use abbreviations like "PA" or "Triterpene Mix," as waste
contractors require specific CAS numbers to determine incineration protocols.[1]

References

» Bioactivity & Apoptosis: Fernandes, J., et al. (2005).[1] "Pomolic acid may induce apoptosis
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o EPA Hazardous Waste Identification: U.S. Environmental Protection Agency.[1][5] "Defining
Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8072975/docs?utm_src=pdf-body#pomolic-acid-proper-disposal-procedures
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.thegoodscentscompany.com/data/rw1847691.html
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.thegoodscentscompany.com/data/rw1847691.html
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.thegoodscentscompany.com/data/rw1847691.html
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.benchchem.com/product/b8072975/docs?utm_src=pdf-body#pomolic-acid-proper-disposal-procedures
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.benchchem.com/product/b8072975/docs?utm_src=pdf-body#pomolic-acid-proper-disposal-procedures
https://www.thegoodscentscompany.com/data/rw1847691.html
https://link.springer.com/article/10.1007/s11060-004-6108-x
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.benchchem.com/product/b8072975/docs?utm_src=pdf-body#pomolic-acid-proper-disposal-procedures
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.targetmol.com/attachment/sds/64416115513622535/T75564
https://www.thegoodscentscompany.com/data/rw1847691.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pomolic-acid
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.thegoodscentscompany.com/data/rw1847691.html
https://www.republicservices.com/environmental-solutions
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

» Laboratory Waste Management Guide: National Research Council (US) Committee on
Prudent Practices in the Laboratory.[1] "Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards." [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Pomolic acid proper disposal procedures]. BenchChem,
[2026]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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